4-amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride
Overview
Description
4-amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride is a chemical compound with the CAS Number: 873537-37-2 . It has a molecular weight of 243.76 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H17N3O2S.ClH/c1-9(2)13(11,12)10-5-3-7(8)4-6-10;/h7H,3-6,8H2,1-2H3;1H . This code provides a specific string of characters that represents the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 243.76 .Scientific Research Applications
Facile Synthesis and Inhibitory Effects on Human Carbonic Anhydrase Isoenzymes
A study by Yeşildağ et al. (2014) presented a facile, highly efficient, and clean one-pot synthesis of acridine sulfonamide derivatives, highlighting the reaction of dimedone, 4-amino-N-(diaminomethylene)benzenesulfonamide, and aromatic aldehydes. This synthesis method offers several advantages, such as the use of water as a green solvent, high yields, and an efficient one-pot procedure. Moreover, the synthesized acridine sulfonamides showed inhibitory effects on human carbonic anhydrase isoenzymes, indicating potential applications in designing inhibitors for these enzymes (Yeşildağ et al., 2014).
Synthesis and Complexation with Metal Ions
Research by Orie et al. (2021) focused on the synthesis of tosylated 4-aminopyridine and the complexation of tosylated 4-aminopyridine with Ni(II) and Fe(II) ions. The study explored the potential of sulfonamide derivatives in forming complexes with transition metals, which could enhance the biological and catalytic potential of these compounds in the pharmaceutical and chemical industries (Orie et al., 2021).
Anticancer Activity through Pro-apoptotic Effects
Cumaoğlu et al. (2015) synthesized new sulfonamide derivatives and investigated their pro-apoptotic effects on cancer cells by activating p38/ERK phosphorylation. These compounds showed significant potential in reducing cell proliferation and inducing mRNA expression of pro-apoptotic genes, highlighting their possible use in developing anticancer therapies (Cumaoğlu et al., 2015).
Sulfonamide as a Functional Group in Drug Design
Sulfonamides, including compounds similar to 4-amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride, play a crucial role in drug design due to their presence in many marketed drugs. Their versatility and efficacy in medicinal chemistry underscore the importance of the sulfonamide group in developing new therapeutics (Kalgutkar et al., 2010).
Investigation of Tautomeric Behavior
Erturk et al. (2016) investigated the tautomeric behavior of sulfonamide derivatives using spectroscopic methods. This study highlights the importance of understanding molecular conformation or tautomeric forms, which are directly related to the pharmaceutical and biological activities of these compounds (Erturk et al., 2016).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
4-amino-N,N-dimethylpiperidine-1-sulfonamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17N3O2S.ClH/c1-9(2)13(11,12)10-5-3-7(8)4-6-10;/h7H,3-6,8H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKMJUXUGXYGOSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCC(CC1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18ClN3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.